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Compound of Interest

Compound Name: Fmoc-Cys(4-MeBzl)-OH

Cat. No.: B557503

Safety Data Sheet: Fmoc-Cys(4-MeBzl)-OH

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for N-a-Fmoc-S-(4-
methylbenzyl)-L-cysteine, commonly known as Fmoc-Cys(4-MeBzl)-OH. The information is
compiled from various sources to ensure a thorough guide for safe handling, storage, and
emergency procedures.

Section 1: Chemical Product and Company ldentification

Product Name Fmoc-Cys(4-MeBzl)-OH

Fmoc-S-(4-methylbenzyl)-L-cysteine, N-Fmoc-
Synonyms S-(4-methylbenzyl)-L-cysteine, Fmoc-
Cys(pMeBzl)-OH[1][2]

CAS Number 136050-67-4[1][3][4]
Molecular Formula C26H25N04S
Molecular Weight 447.55 g/mol

Section 2: Hazards Identification
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GHS Hazard Statements

H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

respiratory irritation.

GHS Signal Word

Warning

GHS Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Potential Health Effects

Inhalation: May be harmful if inhaled. May cause
respiratory tract irritation. Skin: May be harmful
if absorbed through skin. May cause skin
irritation. Eyes: May cause eye irritation.

Ingestion: May be harmful if swallowed.

ection 3: C tion { Inf : i

Substance Name

(2R)-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-3-[(4-
methylphenyl)methylsulfanyl]propanoic acid

Purity

=298%

Section 4: First Aid Measures
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General Advice

Consult a physician. Show this safety data sheet
to the doctor in attendance. Move out of the

dangerous area.

If Inhaled

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

In Case of Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If Swallowed

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

spction 5: Firefight

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Oxides of carbon (CO, CO2), nitrogen (NOXx),
and sulfur (SO2).

Special Protective Equipment for Firefighters

Wear self-contained breathing apparatus for

firefighting if necessary.

section &: Accid | Rel M

Personal Precautions

Use personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let product enter drains.

Methods for Cleaning Up

Sweep up and shovel. Keep in suitable, closed

containers for disposal.
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Section 7: Handling and Storage

Precautions for Safe Handling

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where

dust is formed.

Conditions for Safe Storage

Keep container tightly closed in a dry and well-
ventilated place. Recommended storage
temperature: 2-8°C. Store sealed in a dry

environment.

Section 8: Exposure Controls | Personal Protection

Engineering Controls

Handle in accordance with good industrial
hygiene and safety practice. Use process
enclosures, local exhaust ventilation, or other
engineering controls to keep airborne levels

below recommended exposure limits.

Personal Protective Equipment

Eye/Face Protection: Safety glasses with side-
shields conforming to EN166. Skin Protection:
Handle with gloves. Gloves must be inspected
prior to use. Wear impervious clothing.
Respiratory Protection: Respiratory protection is
not required where adequate ventilation is
present. For nuisance exposures use type P95
(US) or type P1 (EU EN 143) particle respirator.

Hygiene Measures

Wash hands after handling and before eating,
smoking, using the lavatory, and at the end of

the day.

Section 9: Physical and Chemical Properties
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Appearance Solid. White to off-white powder.
Molecular Weight 447.5 g/mol
Soluble in Chloroform, Dichloromethane, Ethyl
B Acetate, DMSO, Acetone, etc. In DMSO, it is
Solubility

soluble up to 100 mg/mL (223.44 mM), though

ultrasonic assistance may be needed.

Storage Temperature

2-8°C

ection 10: Stabili I -

Chemical Stability

Normally stable, even under fire exposure
conditions. The product is chemically stable
under standard ambient conditions (room

temperature).

Conditions to Avoid

No specific data available. In general, avoid dust

formation and excess heat.

Incompatible Materials

No specific data available. In general, avoid

strong oxidizing agents.

Hazardous Decomposition Products

Under fire conditions: Oxides of carbon (CO,
C02), nitrogen (NOx), and sulfur (SO2).

Section 11: Toxicological Information
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Acute Toxicity No data available.

Skin Corrosion/Irritation Causes skin irritation.
Serious Eye Damage/Eye Irritation Causes serious eye irritation.
Respiratory or Skin Sensitization No data available.
Carcinogenicity No data available.

Mutagenic Effects No data available.
Reproductive Toxicity No data available.
Teratogenic Effects No data available.

section 12- Ecological Informati

Toxicity No data available.
Persistence and Degradability No data available.
Bioaccumulative Potential No data available.
Mobility in Soll No data available.

| : derati

Dispose of in accordance with federal, state,
Waste Treatment Methods ] )
and local environmental control regulations.

Contaminated Packaging Dispose of as unused product.

Experimental Protocols

No specific experimental protocols for the safety assessment of Fmoc-Cys(4-MeBzl)-OH were
found in the provided search results. The toxicological and ecological data are largely
unavailable, highlighting the need for careful handling based on the known hazards of similar
chemical compounds.

Visualized Workflow
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The following diagram illustrates a logical workflow for handling a safety incident involving
Fmoc-Cys(4-MeBzl)-OH.

Incident Occurs

Safety Incident
(Spill or Exposure)

Immediate Assessment

Assess Severity & Type
(Inhalation, Skin/Eye Contact, Spill)

Major Spill / High Vagor

Response Actions

Evacuate Area

(If Necessary) Don Appropriate PPE

Contain Spill Administer First Aid

Decontaminatign & Disposal

Decontaminate Area & Equipment

Dispose of Waste per Protocol

Reporting & Review

Report Incident to Supervisor

Review & Update Safety Procedures
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Caption: Workflow for handling safety incidents involving Fmoc-Cys(4-MeBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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